Cas no 1783416-42-1 (1,3oxazolo5,4-bpyridin-5-amine)
1,3oxazolo5,4-bpyridin-5-amine Chemical and Physical Properties
Names and Identifiers
-
- Oxazolo[5,4-b]pyridin-5-amine
- 1,3oxazolo5,4-bpyridin-5-amine
-
- MDL: MFCD28654646
- Inchi: 1S/C6H5N3O/c7-5-2-1-4-6(9-5)10-3-8-4/h1-3H,(H2,7,9)
- InChI Key: KZEQWXIHVSKMQL-UHFFFAOYSA-N
- SMILES: C12OC=NC1=CC=C(N)N=2
Computed Properties
- Exact Mass: 135.043261791g/mol
- Monoisotopic Mass: 135.043261791g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 130
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 64.9Ų
1,3oxazolo5,4-bpyridin-5-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-233717-1.0g |
[1,3]oxazolo[5,4-b]pyridin-5-amine |
1783416-42-1 | 1.0g |
$1774.0 | 2023-02-21 | ||
| Enamine | EN300-233717-2.5g |
[1,3]oxazolo[5,4-b]pyridin-5-amine |
1783416-42-1 | 2.5g |
$3678.0 | 2023-09-15 | ||
| Enamine | EN300-233717-5.0g |
[1,3]oxazolo[5,4-b]pyridin-5-amine |
1783416-42-1 | 5.0g |
$4659.0 | 2023-02-21 | ||
| Enamine | EN300-233717-10.0g |
[1,3]oxazolo[5,4-b]pyridin-5-amine |
1783416-42-1 | 10.0g |
$5859.0 | 2023-02-21 | ||
| Enamine | EN300-233717-1g |
[1,3]oxazolo[5,4-b]pyridin-5-amine |
1783416-42-1 | 1g |
$1774.0 | 2023-09-15 | ||
| Enamine | EN300-233717-5g |
[1,3]oxazolo[5,4-b]pyridin-5-amine |
1783416-42-1 | 5g |
$4659.0 | 2023-09-15 | ||
| Enamine | EN300-233717-10g |
[1,3]oxazolo[5,4-b]pyridin-5-amine |
1783416-42-1 | 10g |
$5859.0 | 2023-09-15 |
1,3oxazolo5,4-bpyridin-5-amine Related Literature
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
2. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
Additional information on 1,3oxazolo5,4-bpyridin-5-amine
Professional Introduction to Compound with CAS No. 1783416-42-1 and Product Name: 1,3-Oxazolo[5,4-bpyridin-5-amine]
The compound with the CAS number 1783416-42-1 and the product name 1,3-oxazolo[5,4-bpyridin-5-amine] represents a significant advancement in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic compound has garnered considerable attention due to its unique structural features and promising biological activities. The synergistic arrangement of the oxazole and pyridine moieties in its molecular framework offers a rich scaffold for further chemical modification and functionalization, making it a valuable candidate for drug discovery and development.
In recent years, the exploration of 1,3-oxazolo[5,4-bpyridin-5-amine] has been extensively studied for its potential applications in addressing various therapeutic challenges. The oxazole ring, known for its stability and ability to participate in hydrogen bonding interactions, provides a stable core that can be easily modified to enhance binding affinity to biological targets. Meanwhile, the pyridine moiety introduces basicity and electronic properties that are conducive to interactions with acidic or polar residues in proteins and enzymes.
One of the most compelling aspects of this compound is its versatility in medicinal chemistry. Researchers have leveraged its structure to develop novel inhibitors targeting key enzymes involved in metabolic pathways. For instance, studies have demonstrated that derivatives of 1,3-oxazolo[5,4-bpyridin-5-amine] exhibit inhibitory activity against enzymes such as kinases and phosphodiesterases, which are implicated in diseases ranging from cancer to inflammatory disorders. The amine group at the 5-position of the oxazole ring serves as a critical site for further derivatization, allowing chemists to fine-tune pharmacokinetic properties such as solubility and metabolic stability.
The synthesis of 1,3-oxazolo[5,4-bpyridin-5-amine] involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. The construction of the oxazole ring is typically achieved through cyclization reactions involving appropriate precursors, while the integration of the pyridine moiety often employs palladium-catalyzed cross-coupling reactions. These synthetic strategies not only showcase the compound's synthetic accessibility but also underscore its potential for industrial-scale production.
From a biological perspective, the compound's dual functionality has been exploited to develop dual-targeting agents that simultaneously modulate multiple pathways. This approach has shown promise in preclinical studies where combination therapies outperform single-agent treatments due to their ability to disrupt complex disease mechanisms more effectively. The 1,3-oxazolo[5,4-bpyridin-5-amine] scaffold provides an ideal platform for such strategies because it allows for orthogonal interactions with different biological targets without significant overlap in binding modes.
Recent advances in computational chemistry have further accelerated the development of derivatives based on 1,3-oxazolo[5,4-bpyridin-5-amine]. Molecular docking simulations and quantum mechanical calculations have been employed to predict binding affinities and optimize lead structures before experimental validation. These computational tools have enabled researchers to identify promising candidates more efficiently while minimizing costly trial-and-error experimentation.
The therapeutic potential of this compound is also highlighted by its low toxicity profile observed in preliminary animal models. This makes it an attractive candidate for further development into clinical candidates where safety remains a paramount concern. Additionally, its favorable pharmacokinetic properties—such as good oral bioavailability and moderate metabolic clearance—suggest that it could be developed into orally administered drugs with reasonable dosing regimens.
In conclusion,1,3-Oxazolo[5,4-bpyridin-5-amine] (CAS No. 1783416-42-1) represents a promising scaffold for pharmaceutical innovation with significant implications for treating diverse diseases. Its unique structural features enable versatile modifications while maintaining favorable biological activities. As research continues to uncover new derivatives and applications, this compound is poised to make substantial contributions to modern medicine through targeted drug design strategies.
1783416-42-1 (1,3oxazolo5,4-bpyridin-5-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)